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Compound of Interest

Compound Name: Silver iodate

Cat. No.: B1581383 Get Quote

For researchers, scientists, and professionals engaged in drug development, a thorough

understanding of the fundamental properties of chemical compounds is paramount. This

technical guide provides an in-depth look at silver iodate, focusing on its core physicochemical

properties and its application in experimental contexts.

Core Physicochemical Data
Silver iodate (AgIO₃) is an inorganic compound that finds utility in various scientific

applications. A summary of its key identifiers and properties is presented below for easy

reference.

Property Value Source

CAS Number 7783-97-3 [1][2][3]

Molecular Weight 282.77 g/mol [2][3][4]

Molecular Formula AgIO₃ [1][2][3]

Experimental Application: Chloride Determination
Silver iodate is notably used as a reagent for the quantitative determination of small amounts

of chlorides, for instance, in biological samples like blood. The underlying principle of this

experimental protocol involves a precipitation reaction.
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Methodological Workflow
The experimental procedure for chloride determination using silver iodate can be summarized

in the following logical steps:

Reaction Initiation: A sample containing an unknown quantity of chloride ions (Cl⁻) is

introduced to a solution containing silver iodate (AgIO₃).

Precipitation: Due to the lower solubility of silver chloride (AgCl) compared to silver iodate,

silver chloride precipitates out of the solution.

Separation: The solid silver chloride precipitate is separated from the remaining solution,

which now contains iodate ions (IO₃⁻) displaced from the silver iodate.

Quantification: The concentration of the liberated iodate ions is then determined, typically

through a titration method. This concentration is stoichiometrically related to the initial

concentration of chloride ions in the sample.

The following diagram illustrates the logical workflow of this experimental protocol.
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Workflow for Chloride Determination using Silver Iodate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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